Cas no 6966-12-7 (Propanamide,2-[(phenylsulfonyl)amino]-)

• Product Name: Propanamide,2-[(phenylsulfonyl)amino]-
• CAS No: 6966-12-7
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 511312
• PubChem ID: 227268
• Update Time: 2025-04-19

Propanamide,2-[(phenylsulfonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-[(phenylsulfonyl)amino]-
• N-benzenesulfonyl-alanine amide
• N-Benzolsulfonyl-alanin-amid
• AKOS008937967
• 6966-12-7
• n2-(phenylsulfonyl)alaninamide
• CHEMBL1518674
• NSC-18730
• DTXSID20280802
• SCHEMBL3687103
• NSC18730
• HMS2414C07
• 2-(benzenesulfonamido)propanamide
• N~2~-(phenylsulfonyl)alaninamide
• SMR000076782
• HMS1593N22
• MLS000063912

• Inchi： 1S/C9H12N2O3S/c1-7(9(10)12)11-15(13,14)8-5-3-2-4-6-8/h2-7,11H,1H3,(H2,10,12)
• InChI Key： LFDMXJFRWBQWOI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC(C(N)=O)C)(=O)=O

Computed Properties

• Exact Mass: 228.05700
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 97.64000
• LogP: 2.01070